Cas no 2060061-76-7 (2-(bromomethyl)-4-cyclopropyloxolane)

• Product Name: 2-(bromomethyl)-4-cyclopropyloxolane
• CAS No: 2060061-76-7
• MF: C₈H₁₃BrO
• MW: 205.092221975327
• MDL: MFCD30502440
• CID: 5212724
• PubChem ID: 137704210
• Update Time: 2025-10-30

2-(bromomethyl)-4-cyclopropyloxolane Chemical and Physical Properties

Names and Identifiers

• CID 137704210
• Furan, 2-(bromomethyl)-4-cyclopropyltetrahydro-
• 2-(bromomethyl)-4-cyclopropyloxolane

• MDL： MFCD30502440
• Inchi： 1S/C8H13BrO/c9-4-8-3-7(5-10-8)6-1-2-6/h6-8H,1-5H2
• InChI Key： VVYQBOYRTDMKPN-UHFFFAOYSA-N
• SMILES： O1CC(C2CC2)CC1CBr

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• Boiling Point: 241.9±13.0 °C(Predicted)

Additional information on 2-(bromomethyl)-4-cyclopropyloxolane

Recent Advances in the Application of 2-(Bromomethyl)-4-cyclopropyloxolane (CAS: 2060061-76-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(bromomethyl)-4-cyclopropyloxolane (CAS: 2060061-76-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic brominated derivative serves as a key intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its utility in nucleophilic substitution reactions, cyclopropane ring-opening transformations, and as a building block for bioactive scaffolds targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness in constructing pyrrolidine-based protease inhibitors through a novel [3+2] cycloaddition strategy. The bromomethyl group at the 2-position showed remarkable regioselectivity in reactions with nitrogen nucleophiles, enabling efficient synthesis of constrained peptidomimetics. Researchers at Vertex Pharmaceuticals subsequently incorporated this chemistry in their development of next-generation hepatitis C virus NS3/4A protease inhibitors, with lead compounds showing improved pharmacokinetic profiles compared to previous generations.

Structural analyses using X-ray crystallography (Acta Crystallographica Section E, 2024) revealed that the cyclopropyl-oxolane moiety induces significant conformational restriction when incorporated into larger molecular frameworks. This property has been exploited in the design of allosteric modulators for G-protein coupled receptors (GPCRs), where the compound's rigid structure helps maintain precise spatial orientation of pharmacophores. Notably, several research groups have reported successful applications in developing biased ligands for opioid receptors with reduced side-effect profiles.

In oncology research, 2-(bromomethyl)-4-cyclopropyloxolane has emerged as a valuable precursor for PROTAC (proteolysis targeting chimera) development. A Nature Chemical Biology publication (2024) detailed its use in constructing E3 ligase-recruiting warheads through copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry. The resulting compounds demonstrated enhanced cellular permeability and target engagement specificity in models of triple-negative breast cancer.

Recent synthetic methodology developments (Organic Letters, 2024) have expanded the compound's utility through palladium-catalyzed cross-coupling reactions. The bromomethyl group participates efficiently in Suzuki-Miyaura couplings with various boronic acids, enabling rapid diversification of the oxolane scaffold. This advancement has accelerated structure-activity relationship studies in multiple drug discovery programs, particularly in the CNS therapeutic area where the compound's calculated LogP and polar surface area favor blood-brain barrier penetration.

Safety and scalability studies (Organic Process Research & Development, 2023) have addressed initial concerns about the compound's stability, demonstrating that proper handling under inert atmosphere allows for multigram-scale synthesis without significant decomposition. These process chemistry improvements have facilitated its adoption in industrial drug discovery settings, with several major pharmaceutical companies now including 2060061-76-7 in their preferred building block catalogues.

Looking forward, the unique structural features of 2-(bromomethyl)-4-cyclopropyloxolane continue to inspire innovative applications. Current research directions include its incorporation into mRNA vaccine delivery systems (as a lipid nanoparticle component), development of covalent inhibitors targeting cysteine proteases, and as a handle for bioorthogonal chemistry in live-cell imaging probes. The compound's versatility ensures it will remain an important tool in medicinal chemistry for the foreseeable future.